Cas no 1359706-30-1 (2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride)

2-Benzyl-2,7-diazaspiro[4.5]decane hydrochloride is a spirocyclic amine derivative with a benzyl substitution at the 2-position. This compound is of interest in medicinal chemistry and pharmaceutical research due to its rigid spirocyclic framework, which can enhance binding selectivity and metabolic stability. The hydrochloride salt form improves solubility and handling properties. Its structural features make it a valuable intermediate for the synthesis of bioactive molecules, particularly in the development of CNS-targeting agents or receptor modulators. The compound’s well-defined stereochemistry and synthetic versatility further contribute to its utility in drug discovery and mechanistic studies.
2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride structure
1359706-30-1 structure
Product Name:2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride
CAS No:1359706-30-1
MF:C15H23ClN2
MW:266.809522867203
CID:1244659
PubChem ID:57416993
Update Time:2025-11-02

2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-benzyl-2,7-diazaspiro[4.5]decane Hydrochloride (1:1)
    • 2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride
    • 2-benzyl-2,7-diazaspiro[4.5]decane hcl
    • 1359706-30-1
    • AM20020441
    • 2-benzyl-2,9-diazaspiro[4.5]decane;hydrochloride
    • Inchi: 1S/C15H22N2.ClH/c1-2-5-14(6-3-1)11-17-10-8-15(13-17)7-4-9-16-12-15;/h1-3,5-6,16H,4,7-13H2;1H
    • InChI Key: PPYUUAAMKMZLQU-UHFFFAOYSA-N
    • SMILES: Cl.N1(CC2C=CC=CC=2)CCC2(CNCCC2)C1

Computed Properties

  • Exact Mass: 266.1549764g/mol
  • Monoisotopic Mass: 266.1549764g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3Ų

2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM208329-1g
2-Benzyl-2,7-diazaspiro[4.5]decane hydrochloride
1359706-30-1 95%
1g
$*** 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZS1055-1-100MG
2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride
1359706-30-1 95%
100MG
¥ 1,108.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZS1055-1-250MG
2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride
1359706-30-1 95%
250MG
¥ 1,775.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZS1055-1-500MG
2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride
1359706-30-1 95%
500MG
¥ 2,956.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZS1055-1-1G
2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride
1359706-30-1 95%
1g
¥ 4,428.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZS1055-1-5G
2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride
1359706-30-1 95%
5g
¥ 13,285.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZS1055-1-10G
2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride
1359706-30-1 95%
10g
¥ 22,143.00 2023-03-31
Ambeed
A499564-1g
2-Benzyl-2,7-diazaspiro[4.5]decane hydrochloride
1359706-30-1 98+%
1g
$693.0 2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZS1055-1-100mg
2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride
1359706-30-1 95%
100mg
¥1109.0 2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZS1055-1-250mg
2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride
1359706-30-1 95%
250mg
¥1775.0 2024-04-24

Additional information on 2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride

Research Briefing on 2-Benzyl-2,7-diazaspiro[4.5]decane Hydrochloride (CAS: 1359706-30-1): Recent Advances and Applications

2-Benzyl-2,7-diazaspiro[4.5]decane hydrochloride (CAS: 1359706-30-1) is a spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold in drug discovery, particularly in the development of central nervous system (CNS) agents and enzyme inhibitors. This briefing synthesizes the latest research findings on this compound, highlighting its synthesis, pharmacological properties, and emerging applications.

The compound's spirocyclic core, characterized by a diazaspiro[4.5]decane framework, provides a rigid three-dimensional structure that enhances binding affinity and selectivity toward biological targets. Recent synthetic methodologies have focused on optimizing the yield and purity of 2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride, with advancements in catalytic asymmetric synthesis and green chemistry approaches. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis route that improved scalability while minimizing environmental impact.

Pharmacological investigations have revealed that 2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride exhibits promising activity as a modulator of neurotransmitter receptors, particularly targeting the serotonin and dopamine systems. Preclinical studies in rodent models suggest its potential in treating neuropsychiatric disorders such as depression and schizophrenia. Additionally, its role as a precursor in the synthesis of more complex bioactive molecules has been explored, with derivatives showing efficacy in inhibiting key enzymes involved in cancer progression.

Recent collaborations between academic and industrial researchers have further expanded the compound's applications. For example, a 2024 patent application disclosed its use in combination therapies for neurodegenerative diseases, leveraging its ability to cross the blood-brain barrier. Structural-activity relationship (SAR) studies have also identified critical modifications to the benzyl group that enhance metabolic stability and reduce off-target effects.

In conclusion, 2-benzyl-2,7-diazaspiro[4.5]decane hydrochloride represents a promising scaffold in medicinal chemistry, with ongoing research uncovering new therapeutic avenues. Future directions include optimizing its pharmacokinetic profile and exploring its utility in targeted drug delivery systems. This briefing underscores the compound's potential to address unmet medical needs while emphasizing the importance of interdisciplinary collaboration in advancing its development.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.